Cas no 29723-35-1 (Benzeneethanamine, N-[(4-nitrophenyl)methylene]-)

• Product Name: Benzeneethanamine, N-[(4-nitrophenyl)methylene]-
• CAS No: 29723-35-1
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 1442620
• PubChem ID: 595956
• Update Time: 2025-04-20

Benzeneethanamine, N-[(4-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N-[(4-nitrophenyl)methylene]-
• 1-(4-nitrophenyl)-N-(2-phenylethyl)methanimine
• VVVXMEABOODTDX-FOWTUZBSSA-N
• N-[(E)-(4-Nitrophenyl)methylidene]-2-phenylethanamine #
• Phenethylamine, N-(p-nitrobenzylidene)-
• 29723-35-1
• DTXSID10344326

• Inchi： 1S/C15H14N2O2/c18-17(19)15-8-6-14(7-9-15)12-16-11-10-13-4-2-1-3-5-13/h1-9,12H,10-11H2/b16-12+
• InChI Key： VVVXMEABOODTDX-FOWTUZBSSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/C=N/CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.10562
• Monoisotopic Mass: 254.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 55.5